Cas no 2248270-13-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate
• CAS No: 2248270-13-3
• MF: C₁₆H₁₃N₃O₄
• MW: 311.292123556137
• CID: 5922474
• PubChem ID: 165719217
• Update Time: 2025-10-31

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248270-13-3
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate
• EN300-6516049

• Inchi： 1S/C16H13N3O4/c20-14-10-4-1-2-5-11(10)15(21)19(14)23-16(22)12-6-3-9-18-13(12)7-8-17-18/h1-2,4-5,7-8,12H,3,6,9H2
• InChI Key： KHYCZLCARHRWAR-UHFFFAOYSA-N
• SMILES： O(C(C1C2=CC=NN2CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.09060590g/mol
• Monoisotopic Mass: 311.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 2248270-13-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate (CAS No. 2248270-13-3) represents a sophisticated heterocyclic structure with significant potential in pharmaceutical and material science applications. Its unique molecular framework combines an isoindole-1,3-dione moiety with a pyrazolo[1,5-a]pyridine system, creating a versatile scaffold for drug discovery and functional material design. Researchers are increasingly focusing on such hybrid structures due to their enhanced bioactivity profiles and tunable physicochemical properties.

In recent years, the demand for novel heterocyclic compounds has surged, driven by advancements in targeted drug delivery and small molecule therapeutics. The pyrazolo[1,5-a]pyridine core in this compound has garnered particular attention for its role in modulating protein-protein interactions, a hot topic in cancer research and neurodegenerative disease studies. Computational chemistry analyses suggest this scaffold may exhibit improved blood-brain barrier penetration compared to traditional aromatic systems.

The 1,3-dioxoisoindoline component contributes remarkable stability to the molecular structure while maintaining synthetic accessibility - a crucial balance sought after in medicinal chemistry optimization. Recent patent literature reveals growing interest in similar architectures for kinase inhibition, particularly in the development of next-generation tyrosine kinase inhibitors. The ester linkage in this compound provides an excellent handle for further structural modifications, enabling rapid generation of analog libraries for structure-activity relationship studies.

From a materials science perspective, the extended π-conjugation system in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate suggests potential applications in organic electronics. Preliminary studies on related compounds demonstrate promising charge transport properties, making them candidates for OLED materials and organic photovoltaics. The rigid, planar structure may contribute to improved thermal stability in polymer composites.

Synthetic approaches to this compound typically involve multicomponent reactions or cascade cyclizations, reflecting current trends in green chemistry and atom economy. The growing emphasis on sustainable synthesis in the chemical industry has driven innovation in catalytic methods for constructing such complex heterocycles. Recent publications highlight microwave-assisted and flow chemistry techniques that significantly improve yields while reducing reaction times.

Analytical characterization of CAS 2248270-13-3 presents unique challenges due to the compound's polarity and potential for tautomerism. Advanced techniques like 2D NMR spectroscopy and high-resolution mass spectrometry are essential for unambiguous structure confirmation. The scientific community continues to develop improved analytical protocols for such pharmaceutically relevant scaffolds, addressing a critical need in quality control for drug development pipelines.

In the context of drug discovery, this compound's structural features align with current strategies to overcome drug resistance in infectious diseases and oncology. The isoindole-1,3-dione fragment is known to participate in key hydrogen bonding interactions with biological targets, while the pyrazolopyridine system may contribute to improved metabolic stability. These attributes make it a valuable template for designing new chemical entities with optimized pharmacokinetic profiles.

The development of 2248270-13-3 and related compounds reflects broader trends in fragment-based drug design and privileged structure utilization. As pharmaceutical companies seek to expand their intellectual property portfolios, such novel heterocyclic systems provide opportunities for patent protection in crowded therapeutic areas. The compound's potential as a molecular probe for studying biological pathways further enhances its value in academic and industrial research settings.

Future research directions for this chemical entity likely include exploration of its crystal engineering potential and investigation of its supramolecular chemistry properties. The presence of multiple hydrogen bond acceptors and donors in the structure suggests possible applications in co-crystal formation for improved drug formulations. Such studies would contribute valuable data to the growing field of pharmaceutical materials science.

From a commercial perspective, the synthesis and application of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4H,5H,6H,7H-pyrazolo[1,5-a]pyridine-4-carboxylate represent an emerging niche in fine chemicals supply chains. Specialized manufacturers are developing scalable production methods to meet anticipated demand from both pharmaceutical and advanced materials sectors. The compound's versatility ensures its relevance across multiple high-growth areas of chemical innovation.